Cas no 1101778-71-5 ([2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide)
[2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium; bromide
- (2-(4-Aminophenyl)-2-oxoethyl)triphenylphosphonium bromide
- [2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide
- [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide
-
- MDL: MFCD10574865
- Inchi: 1S/C26H22NOP.BrH/c27-22-18-16-21(17-19-22)26(28)20-29(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2,(H-,27,28);1H
- InChI Key: RRXGVUWDCRPVMB-UHFFFAOYSA-N
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C1C=CC(=CC=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 463
- Topological Polar Surface Area: 43.1
[2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465214-1 g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 1g |
€129.00 | 2023-07-18 | ||
| abcr | AB465214-5 g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 5g |
€319.00 | 2023-07-18 | ||
| abcr | AB465214-10 g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 10g |
€505.00 | 2023-07-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648550-1g |
(2-(4-Aminophenyl)-2-oxoethyl)triphenylphosphonium bromide |
1101778-71-5 | 98% | 1g |
¥2362.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648550-5g |
(2-(4-Aminophenyl)-2-oxoethyl)triphenylphosphonium bromide |
1101778-71-5 | 98% | 5g |
¥5068.00 | 2024-08-09 | |
| abcr | AB465214-1g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 1g |
€129.00 | 2025-04-22 | ||
| abcr | AB465214-5g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 5g |
€319.00 | 2025-04-22 | ||
| abcr | AB465214-10g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide; . |
1101778-71-5 | 10g |
€505.00 | 2025-04-22 | ||
| A2B Chem LLC | AJ22266-1g |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide |
1101778-71-5 | 1g |
$207.00 | 2024-04-20 | ||
| A2B Chem LLC | AJ22266-500mg |
[2-(4-Amino-phenyl)-2-oxo-ethyl]-triphenyl-phosphonium bromide |
1101778-71-5 | 500mg |
$167.00 | 2024-04-20 |
[2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide Suppliers
[2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide
Recent Advances in the Study of [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide (CAS: 1101778-71-5)
In recent years, the compound [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide (CAS: 1101778-71-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.
The compound, a phosphonium salt derivative, has been investigated for its role as a versatile intermediate in organic synthesis and as a potential bioactive molecule. Recent studies have highlighted its utility in the development of novel anticancer agents, owing to its ability to interact with cellular targets such as kinases and other signaling proteins. The presence of the aminophenyl and oxoethyl groups in its structure contributes to its reactivity and binding affinity, making it a promising candidate for further exploration.
One of the key advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide with nanoparticles and other carriers to enhance its bioavailability and reduce off-target effects. Preliminary in vitro and in vivo studies have demonstrated its efficacy in selectively inhibiting cancer cell proliferation while minimizing toxicity to normal cells.
Another area of interest is the compound's potential as an antimicrobial agent. Recent publications have reported its activity against a range of bacterial and fungal pathogens, with particular effectiveness against drug-resistant strains. The mechanism underlying this activity appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways. These findings open new avenues for the development of next-generation antimicrobial therapies.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to improve its stability, solubility, and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, [2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide (CAS: 1101778-71-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its mechanisms and applications is expected to yield significant contributions to the fields of oncology, infectious diseases, and beyond. This briefing underscores the importance of interdisciplinary collaboration and innovation in unlocking the full potential of this compound.
1101778-71-5 ([2-(4-Aminophenyl)-2-oxoethyl]-triphenylphosphanium;bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)